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Compound of Interest

Compound Name: Disperse Yellow 86

Cat. No.: B15553459

Audience: Researchers, scientists, and drug development professionals.

Introduction Disperse Yellow 86 is a nitrodiphenylamine dye used primarily for imparting a red-
light yellow or yellow-orange color to synthetic fibers like polyester, polyamide, and acetate
fibers through printing processes.[1] Accurate quantitative analysis of this compound, for
purposes such as purity assessment, determination in textile matrices, or environmental
monitoring, necessitates the precise preparation of analytical standards. This document
provides a detailed protocol for the preparation of primary stock and working standard solutions
of Disperse Yellow 86 suitable for analytical techniques like High-Performance Liquid
Chromatography (HPLC) and UV-Visible Spectrophotometry.

Physicochemical Properties and Solubility

A summary of the key physicochemical properties of Disperse Yellow 86 is presented below.
This data is essential for accurate standard preparation and for selecting appropriate analytical
conditions.
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Property Value Reference(s)

4-(4-ethoxyanilino)-N,N-
Chemical Name dimethyl-3- [2]
nitrobenzenesulfonamide

Molecular Formula C16H19N30sS [1][2]
Molecular Weight 365.40 g/mol [2]

CAS Number 67338-59-4, 12223-97-1 [11[2]
Appearance Yellow to orange powder [3][4]

Soluble in Dimethyl Sulfoxide
- (DMSO), acetone, and
Solubility . [21[3]
ethanol.[2][3] Insoluble in

water.[3]

Safety and Handling Precautions

Disperse Yellow 86, like many dyes and chemical reagents, requires careful handling to
minimize exposure and ensure laboratory safety.[5]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
chemical-resistant gloves, and tightly fitting safety goggles.[6][7]

» Ventilation: Handle the solid powder and concentrated solutions in a well-ventilated area or a
chemical fume hood to avoid inhalation of dust or vapors.[6][7]

» Handling: Avoid direct contact with skin and eyes.[6] In case of contact, rinse the affected
area thoroughly with water.[6] Avoid generating dust during handling.[7]

» Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.
Do not let the chemical enter drains.[6]

o First Aid: In case of eye contact, rinse cautiously with water for several minutes.[8] If inhaled,
move to fresh air.[5] If swallowed, rinse mouth and do not induce vomiting; seek immediate
medical attention.[5][8]
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Experimental Protocols

The following protocols describe the preparation of a primary stock solution and a subsequent
series of working standards for generating a calibration curve.

Materials and Equipment

o Disperse Yellow 86 reference standard (powder)

e Dimethyl Sulfoxide (DMSO), HPLC grade

o Acetonitrile (ACN), HPLC grade

e Methanol (MeOH), HPLC grade

e Deionized water, Type |

o Analytical balance (4-decimal place)

o Class A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL)
o Calibrated micropipettes

» Vortex mixer

 Ultrasonic bath

o Syringe filters (e.g., 0.22 um or 0.45 um PTFE)

Amber glass vials for storage

Protocol 1: Preparation of Primary Stock Solution (1000
Hg/mL)

This protocol outlines the preparation of a high-concentration stock solution that will be used for
subsequent dilutions.

e Weighing: Accurately weigh approximately 10 mg of the Disperse Yellow 86 reference
standard onto a weighing paper using an analytical balance. Record the exact weight.
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 Dissolution: Carefully transfer the weighed powder into a 10 mL Class A volumetric flask. Add
approximately 7 mL of DMSO to the flask.

» Solubilization: Cap the flask and use a vortex mixer to agitate the solution. If necessary,
place the flask in an ultrasonic bath for 5-10 minutes to ensure the complete dissolution of
the dye.[9]

 Dilution to Volume: Once the solid is fully dissolved, allow the solution to return to room
temperature. Carefully add DMSO to the flask until the bottom of the meniscus reaches the
calibration mark.

o Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is
homogeneous.

o Storage: Transfer the stock solution to a clearly labeled amber glass vial. For long-term
storage, keep at -20°C for up to one month or at -80°C for up to six months.[2] For short-term
use, storage at 4°C for up to two years is acceptable for the powder.[2]

Protocol 2: Preparation of Working Standards for
Calibration

This protocol describes the serial dilution of the primary stock solution to create a set of
standards for an analytical calibration curve (e.g., for HPLC analysis). The diluent should
ideally match the initial mobile phase composition of the analytical method.

o Prepare Diluent: For a typical reverse-phase HPLC method, a suitable diluent might be a 1:1
mixture of acetonitrile and water.

o Serial Dilution: Label a series of volumetric flasks. Perform serial dilutions from the 1000
pg/mL primary stock solution as detailed in the table below to prepare working standards.

 Filtration: Before transferring to an autosampler vial for analysis, filter each working standard
through a 0.22 pm or 0.45 pm syringe filter to remove any particulates.[9][10]

Data Presentation: Example Calibration Standards
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The following table provides an example dilution scheme to prepare a five-point calibration

curve from the 1000 pg/mL stock solution.

Target
Volume of Stock

(1000 pg/mL)

Concentration

Final Volume (mL)

Diluent

(ng/mL)

100 1.0mL 10 1:1 ACN/Water

50 0.5mL 10 1:1 ACN/Water

25 0.25 mL 10 1:1 ACN/Water

10 0.1 mL 10 1:1 ACN/Water
0.1 mL of 100 pg/mL

1 10 1:1 ACN/Water

std

Visualization of Experimental Workflow

The logical flow for the preparation of analytical standards is depicted in the following diagram.
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Workflow for Disperse Yellow 86 Standard Preparation
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Caption: Logical workflow for preparing analytical standards of Disperse Yellow 86.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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